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Compound Name: Daphnegiravone D

Cat. No.: B15614720

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Daphnegiravone D, a

prenylated flavonoid isolated from the traditional Chinese medicinal plant Daphne giraldii

Nitsche. It details the origin, extraction, and purification protocols, presents key quantitative

data, and visualizes its known mechanisms of action in cancer cells.

Origin
Daphnegiravone D is a natural product originating from the stem and root barks of Daphne

giraldii Nitsche, a plant belonging to the Thymelaeaceae family.[1][2] This plant has a history of

use in Chinese folk medicine for treating ailments such as rheumatism, pain, and inflammation.

[3][4] Phytochemical investigations have revealed that D. giraldii is a rich source of various

secondary metabolites, including flavonoids, coumarins, and lignans, with Daphnegiravone D
being a notable constituent due to its significant cytotoxic activities.[1][3]

Isolation and Purification
The isolation of Daphnegiravone D is a multi-step process involving solvent extraction and

sequential chromatographic separations. The following protocol is based on the successful
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isolation of the compound.[1]

Experimental Protocol: Extraction and Fractionation
Plant Material Preparation: Air-dried and powdered stem and root barks of D. giraldii (10.0

kg) are used as the starting material.

Extraction: The powdered plant material is extracted three times with 95% ethanol (EtOH) at

room temperature. The solvent is then removed under reduced pressure to yield a crude

extract.

Solvent Partitioning: The crude extract is suspended in water (H₂O) and partitioned

successively with petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH) to

separate compounds based on polarity. This yields an EtOAc-soluble fraction (150.0 g)

which is enriched with flavonoids like Daphnegiravone D.

Experimental Protocol: Chromatographic Purification
Initial Silica Gel Chromatography: The EtOAc fraction (150.0 g) is subjected to silica gel

column chromatography using a chloroform-methanol (CHCl₃-MeOH) gradient (from 100:1 to

1:1, v/v). This process yields seven primary fractions (Fr. 1–7).

Fraction 4 Purification: Fraction 4 (23.0 g), identified as containing the target compound, is

further purified using MCI gel column chromatography with a methanol-water (MeOH-H₂O)

gradient (from 50:50 to 100:0, v/v).

Size-Exclusion Chromatography: The resulting sub-fractions are separated on a Sephadex

LH-20 column using methanol as the eluent to remove smaller impurities.

Final HPLC Purification: The target sub-fraction (Fr. 4-2) is subjected to semi-preparative

High-Performance Liquid Chromatography (HPLC) using an isocratic mobile phase of 75%

methanol in water to yield pure Daphnegiravone D (23.7 mg).
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Fig. 1: Isolation workflow for Daphnegiravone D.
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Compound Characterization
Daphnegiravone D was identified and characterized using a combination of spectroscopic

techniques.

Physicochemical and Spectroscopic Data
Property Data

Appearance Yellow powder

Molecular Formula C₂₆H₂₈O₆

Molecular Weight 436.49 g/mol

HRESIMS
m/z 437.1958 [M+H]⁺ (Calcd. for C₂₆H₂₉O₆,

437.1964)

UV λₘₐₓ (MeOH) nm 210, 271

IR (KBr) νₘₐₓ cm⁻¹
3393, 2924, 1629, 1585, 1499, 1450, 1378,

1283, 1162, 1111, 1032, 834

Table 1: Physicochemical and Spectroscopic Data for Daphnegiravone D.

NMR Spectroscopic Data
The structure of Daphnegiravone D was elucidated by comprehensive 1D and 2D Nuclear

Magnetic Resonance (NMR) spectroscopy.
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Position
¹³C NMR (150 MHz, CD₃OD)
δc

¹H NMR (600 MHz, CD₃OD)
δh (J in Hz)

2 165.6 -

3 103.6 6.60 (s)

4 183.8 -

5 159.2 -

6 99.8 6.24 (s)

7 163.0 -

8 106.1 -

9 162.6 -

10 106.8 -

1' 123.6 -

2' 128.4 7.37 (d, 8.4)

3' 116.4 6.88 (d, 8.4)

4' 159.5 -

5' 116.4 6.88 (d, 8.4)

6' 128.4 7.37 (d, 8.4)

1'' 22.5 3.25 (d, 6.6)

2'' 123.4 5.20 (t, 6.6)

3'' 132.8 -

4'' 25.9 1.76 (s)

5'' 17.9 1.65 (s)

1''' 29.0 2.58 (t, 7.8)

2''' 39.1 1.67 (m)

3''' 117.0 4.99 (d, 10.8), 5.04 (d, 17.4)
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4''' 147.2 6.00 (m)

5''' 15.0 1.50 (s)

Table 2: ¹H and ¹³C NMR Data for Daphnegiravone D in CD₃OD.

Biological Activity and Mechanism of Action
Daphnegiravone D exhibits significant cytotoxic activity against various cancer cell lines,

particularly hepatocellular carcinoma (HCC), while showing low toxicity to normal human cells.

[1][5] Its anticancer effects are attributed to the induction of cell cycle arrest and apoptosis

through modulation of key signaling pathways.[1][2]

In Vitro Cytotoxicity
Cell Line Cell Type IC₅₀ (µM)

Hep3B
Human Hepatocellular

Carcinoma
1.4 ± 0.1

HepG2
Human Hepatocellular

Carcinoma
8.3 ± 0.6

A549 Human Lung Carcinoma 15.6 ± 1.1

MCF-7
Human Breast

Adenocarcinoma
12.7 ± 0.9

L-02 Human Normal Liver Cell > 40

Table 3: Cytotoxic Activity (IC₅₀) of Daphnegiravone D after 48h treatment.[1]

Signaling Pathway 1: p38/JNK MAPK-Mediated
Apoptosis
One of the primary mechanisms of Daphnegiravone D involves the modulation of the p38 and

JNK mitogen-activated protein kinase (MAPK) pathways.[1] Treatment with Daphnegiravone D
leads to the phosphorylation (activation) of p38 and the attenuation of JNK phosphorylation.[1]
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[6] Activated p38 subsequently down-regulates the expression of key cell cycle proteins,

leading to cell cycle arrest and apoptosis.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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